N-[1-(1-ethyl-5-methyl-1H-pyrazol-4-yl)ethyl]-1-(methylsulfonyl)-3-piperidinecarboxamide

• IUPAC Name: N-[1-(1-ethyl-5-methylpyrazol-4-yl)ethyl]-1-methylsulfonylpiperidine-3-carboxamide
• InChI: InChI=1S/C15H26N4O3S/c1-5-19-12(3)14(9-16-19)11(2)17-15(20)13-7-6-8-18(10-13)23(4,21)22/h9,11,13H,5-8,10H2,1-4H3,(H,17,20)
• InChI Key: XGIUTTNEZRNZLI-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=C(C=N1)C(C)NC(=O)C2CCCN(C2)S(=O)(=O)C)C
• Molecular Formula: C15H26N4O3S
• Molecular Weight: 342.5 g/mol

Description

N-[1-(1-ethyl-5-methyl-1H-pyrazol-4-yl)ethyl]-1-(methylsulfonyl)-3-piperidinecarboxamide is a useful research compound. Its molecular formula is C15H26N4O3S and its molecular weight is 342.5 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 342.17256188 g/mol and the complexity rating of the compound is 519. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Disposition and Metabolism

A study on the disposition and metabolism of a related compound, identified as an orexin 1 and 2 receptor antagonist, highlights its comprehensive metabolic profiling in humans. This antagonist was extensively metabolized, with principal routes involving oxidation and minimal excretion unchanged. This indicates a significant biochemical interaction within human physiology, potentially reflecting the metabolic fate of similar compounds (Renzulli et al., 2011).

Environmental Impact and Exposure

Research on perfluorinated sulfonamides (PFASs), used in consumer products for surface protection, includes investigations into their occurrence, air source strength, and human exposure. These studies shed light on the environmental persistence and potential human health impacts of chemicals with similar structures, highlighting the importance of understanding the environmental pathways and human health implications of such compounds (Shoeib et al., 2005).

Chemical and Biological Interactions

An analysis of the metabolism and disposition of Venetoclax, a B-cell lymphoma-2 (Bcl-2) protein inhibitor, in humans, presents detailed insight into its absorption, metabolism, and excretion pathways. The study identifies primary metabolic routes and characterizes unusual metabolites, offering a model for understanding the biotransformation processes of complex organic compounds in medical research (Liu et al., 2017).

Occupational and Environmental Health

A case study reports retinopathy associated with chronic occupational exposure to a retinotoxic fish anesthetic, demonstrating the importance of careful handling and potential risks of exposure to specific chemicals in occupational settings. This highlights the need for safety protocols and protective measures when working with potentially hazardous materials (Bernstein et al., 1997).

Public Health and Safety

Research on serum concentrations of polyfluoroalkyl compounds (PFCs) in the U.S. population, including substances like perfluorooctane sulfonic acid (PFOS) and perfluorooctanoic acid (PFOA), underscores the widespread exposure to these compounds and their persistence in the environment. This study contributes to our understanding of public health implications related to chemical exposures and the need for monitoring and regulatory measures (Calafat et al., 2007).